Cas no 2228648-95-9 (1-1-(2-methylpyridin-3-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-methylpyridin-3-yl)cyclopropylethan-1-amine
• CAS No: 2228648-95-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6358573
• PubChem ID: 165971916
• Update Time: 2025-10-29

1-1-(2-methylpyridin-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpyridin-3-yl)cyclopropylethan-1-amine
• 1-[1-(2-methylpyridin-3-yl)cyclopropyl]ethan-1-amine
• 2228648-95-9
• EN300-1758535

• Inchi： 1S/C11H16N2/c1-8-10(4-3-7-13-8)11(5-6-11)9(2)12/h3-4,7,9H,5-6,12H2,1-2H3
• InChI Key： ZCWCCAPJBWJSQD-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2=CC=CN=C2C)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(2-methylpyridin-3-yl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(2-methylpyridin-3-yl)cyclopropylethan-1-amine (CAS No. 2228648-95-9)

1-1-(2-methylpyridin-3-yl)cyclopropylethan-1-amine (CAS No. 2228648-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework combines a cyclopropyl ring with a 2-methylpyridin-3-yl moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate or ligand in catalytic processes.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their versatility in medicinal chemistry. 1-1-(2-methylpyridin-3-yl)cyclopropylethan-1-amine stands out due to its rigid three-membered ring, which can enhance binding affinity and metabolic stability in drug molecules. This aligns with the growing focus on small-molecule therapeutics and fragment-based drug design, topics frequently searched in academic and industrial circles.

The synthesis of CAS No. 2228648-95-9 often involves multi-step organic reactions, including cross-coupling and amine protection/deprotection strategies. Its pyridine subunit is particularly noteworthy, as this heterocycle is a common pharmacophore in FDA-approved drugs. Users searching for "pyridine derivatives in drug development" or "cyclopropylamine synthesis" will find this compound highly relevant to their queries.

From an industrial perspective, 1-1-(2-methylpyridin-3-yl)cyclopropylethan-1-amine has potential applications in crop protection formulations. Its structural motifs resemble those found in modern agrochemicals, addressing the rising global demand for sustainable pest control solutions. This connects to trending searches like "green chemistry in agriculture" and "novel pesticide scaffolds."

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis—techniques frequently discussed in online forums about compound validation. The amine functionality also makes it a candidate for salt formation to improve solubility, a hot topic in formulation science communities.

As regulatory landscapes evolve, researchers are increasingly investigating SAFE HANDLING protocols for such compounds. While CAS No. 2228648-95-9 is not classified as hazardous, proper laboratory practices remain critical—a concern reflected in searches like "benchtop chemical safety" and "organic synthesis best practices."

In conclusion, 1-1-(2-methylpyridin-3-yl)cyclopropylethan-1-amine represents a compelling case study at the intersection of medicinal chemistry, materials science, and agrochemical innovation. Its structural complexity and functional group diversity make it a valuable subject for both academic research and industrial R&D, resonating with contemporary scientific discourse.